Cas no 77227-99-7 (3-Chloro-4,5-difluorobenzotrifluoride)

• Product Name: 3-Chloro-4,5-difluorobenzotrifluoride
• CAS No: 77227-99-7
• MF: C₇H₂ClF₅
• MW: 216.535798549652
• MDL: MFCD00153090
• CID: 59879
• PubChem ID: 2736496
• Update Time: 2025-08-02

3-Chloro-4,5-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,3-difluoro-5-(trifluoromethyl)benzene
• 3-chloro-4,5-difluorobenzotrifluoride
• 3,4-difluoro-5-chlorobenzotrifluoride
• 5-Chloro-3,4-difluorotrifluoromethylbenzene
• 3-Chloro-a,a,a,4,5-pentafluorotoluene
• SCHEMBL1531168
• EC 401-930-3
• BS-29463
• NS00006243
• DTXSID7073640
• MFCD00153090
• AKOS005064055
• 3-chloro-4,5-difluorotrifluoromethylbenzene
• 1-chloranyl-2,3-bis(fluoranyl)-5-(trifluoromethyl)benzene
• 77227-99-7
• CS-0211958
• Benzene, 1-chloro-2,3-difluoro-5-(trifluoromethyl)-
• A839009
• A839008
• AC-4122
• AM62098
• FT-0641642
• DB-056189
• 3-Chloro-4,5-difluorobenzotrifluoride

• MDL： MFCD00153090
• Inchi： 1S/C7H2ClF5/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H
• InChI Key： RZMVFJHGONCXQR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)(F)F)=C1)F)F

Computed Properties

• Exact Mass: 215.97700
• Monoisotopic Mass: 215.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.51
• Boiling Point: 122 ºC
• Flash Point: 39.9 °C
• Refractive Index: 1.417
• PSA: 0.00000
• LogP: 3.63700

3-Chloro-4,5-difluorobenzotrifluoride Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 36/37/38-58-50-20/22-10
• Safety Instruction： S26; S36/37/39; S61; S60; S51
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26-S36/37/39-S61-S60-S51
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Chloro-4,5-difluorobenzotrifluoride

3-Chloro-4,5-difluorobenzotrifluoride (CAS No. 77227-99-7): An Overview of a Versatile Fluorinated Compound

3-Chloro-4,5-difluorobenzotrifluoride (CAS No. 77227-99-7) is a highly versatile and valuable compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a chlorine atom, two fluorine atoms, and a trifluoromethyl group. The combination of these functional groups endows the molecule with a range of desirable properties, making it an important intermediate in the synthesis of various pharmaceuticals and materials.

The chemical formula of 3-Chloro-4,5-difluorobenzotrifluoride is C₈H₂ClF₅. Its molecular weight is 216.05 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of approximately 130°C at 10 mmHg. It is insoluble in water but highly soluble in organic solvents such as dichloromethane, ethyl acetate, and toluene. These physical properties make it suitable for various synthetic processes and applications.

In the realm of pharmaceutical research, 3-Chloro-4,5-difluorobenzotrifluoride has gained significant attention due to its potential as an intermediate in the synthesis of novel drugs. The presence of fluorine atoms in the molecule can enhance the metabolic stability and bioavailability of the final drug product. Additionally, the chlorine atom can be used as a handle for further functionalization, allowing for the introduction of additional substituents that can modulate the biological activity of the molecule.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that fluorinated intermediates like 3-Chloro-4,5-difluorobenzotrifluoride can significantly improve the potency and selectivity of small-molecule inhibitors targeting specific enzymes or receptors. This finding underscores the potential of this compound in developing more effective therapeutic agents.

The synthetic versatility of 3-Chloro-4,5-difluorobenzotrifluoride extends beyond pharmaceutical applications. In materials science, this compound can be used as a building block for creating advanced materials with unique properties. For example, researchers at the University of California, Berkeley, have explored the use of fluorinated benzotrifluorides in the development of high-performance polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as aerospace, electronics, and automotive manufacturing.

The synthesis of 3-Chloro-4,5-difluorobenzotrifluoride typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of chlorine and fluorine atoms to a benzene ring followed by trifluoromethylation. Advances in catalytic methods have made these reactions more efficient and environmentally friendly, reducing waste generation and improving overall sustainability.

In terms of safety and handling, it is important to note that while 3-Chloro-4,5-difluorobenzotrifluoride is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity with certain substances. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The market demand for 3-Chloro-4,5-difluorobenzotrifluoride continues to grow driven by its wide range of applications in pharmaceuticals and materials science. Leading chemical suppliers offer this compound in various grades suitable for different research and industrial needs. As new applications are discovered and developed, the importance of this versatile fluorinated compound is likely to increase further.

In conclusion, 3-Chloro-4,5-difluorobenzotrifluoride (CAS No. 77227-99-7) stands out as a valuable intermediate in both pharmaceutical research and materials science due to its unique chemical structure and properties. Its potential to enhance drug potency and material performance makes it an essential component in modern scientific endeavors. As research continues to uncover new possibilities for this compound, its role in advancing technology and healthcare is expected to expand significantly.